Cas no 677702-23-7 (Isoquinolin-4-ylboronic acid hydrochloride)
Isoquinolin-4-ylboronic acid hydrochloride is a boronic acid derivative commonly employed as a versatile building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its isoquinoline scaffold enhances reactivity and selectivity in forming carbon-carbon bonds, making it valuable for pharmaceutical and materials science applications. The hydrochloride salt form improves stability and handling compared to the free boronic acid. This compound is particularly useful in constructing complex heterocyclic frameworks due to its compatibility with a wide range of functional groups. Its high purity and consistent performance make it a reliable reagent for medicinal chemistry and catalyst development.
677702-23-7 structure
Product Name:Isoquinolin-4-ylboronic acid hydrochloride
CAS No:677702-23-7
MF:C9H9BClNO2
MW:209.437261343002
MDL:MFCD05664061
CID:966921
PubChem ID:25067271
Update Time:2025-06-08
Isoquinolin-4-ylboronic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoquinolineboronic acid hydrochloride
- isoquinolin-4-ylboronic acid,hydrochloride
- ISOQUINOLINE-4-BORONIC ACID HYDROCHLORIDE
- AMY29968
- Isoquinolin-4-ylboronic acid, HCl
- 677702-23-7
- Isoquinolin-4-ylboronic acid hydrochloride
- CS1230
- SCHEMBL951403
- isoquinolin-4-ylboronic acid;hydrochloride
- Boronic acid, 4-isoquinolinyl-, hydrochloride
- AS-17967
- AKOS025402008
- SY113322
- BCP29208
- DTXSID50648597
- AC-28131
- Isoquinolin-4-ylboronic acid, HCl;Boronic acid, 4-isoquinolinyl-, hydrochloride
- ISOQUINOLINE-4-BORONIC ACID HCl
- CS-W003978
- FT-0752204
- Isoquinoline-4-boronicacidhydrochloride
- MFCD05664061
- Isoquinolin-4-ylboronic acid--hydrogen chloride (1/1)
- AB22278
- DA-39263
-
- MDL： MFCD05664061
- Inchi： 1S/C9H8BNO2.ClH/c12-10(13)9-6-11-5-7-3-1-2-4-8(7)9;/h1-6,12-13H;1H
- InChI Key： KVBIOGMRHMKPFZ-UHFFFAOYSA-N
- SMILES： Cl.OB(C1=CN=CC2C=CC=CC=21)O
Computed Properties
- Exact Mass: 209.04100
- Monoisotopic Mass: 209.0414864g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- Color/Form: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- PSA: 53.35000
- LogP: 0.71660
- Vapor Pressure: No data available
Isoquinolin-4-ylboronic acid hydrochloride Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- WGK Germany：3
- Safety Instruction： H315,H319,H335
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S36
- Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD315795)
Isoquinolin-4-ylboronic acid hydrochloride Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Isoquinolin-4-ylboronic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134315-5g |
Isoquinoline-4-boronic acid hydrochloride |
677702-23-7 | 97% | 5g |
$51 | 2021-08-05 | |
| Ambeed | A354267-250mg |
Isoquinoline-4-boronic acid hydrochloride |
677702-23-7 | 97% | 250mg |
$13.0 | 2025-02-26 | |
| Ambeed | A354267-1g |
Isoquinoline-4-boronic acid hydrochloride |
677702-23-7 | 97% | 1g |
$17.0 | 2025-02-26 | |
| Ambeed | A354267-5g |
Isoquinoline-4-boronic acid hydrochloride |
677702-23-7 | 97% | 5g |
$46.0 | 2025-02-26 | |
| Ambeed | A354267-25g |
Isoquinoline-4-boronic acid hydrochloride |
677702-23-7 | 97% | 25g |
$172.0 | 2025-02-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I811590-250mg |
4-Isoquinolineboronic acid hydrochloride |
677702-23-7 | 98% | 250mg |
￥53.20 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I811590-1g |
4-Isoquinolineboronic acid hydrochloride |
677702-23-7 | 98% | 1g |
￥144.00 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I811590-5g |
4-Isoquinolineboronic acid hydrochloride |
677702-23-7 | 98% | 5g |
￥387.10 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I811590-25g |
4-Isoquinolineboronic acid hydrochloride |
677702-23-7 | 98% | 25g |
￥1,960.00 | 2022-01-12 | |
| Apollo Scientific | OR908294-5g |
Isoquinolin-4-ylboronic acid, hydrochloride |
677702-23-7 | 98+% | 5g |
£57.00 | 2025-02-21 |
Isoquinolin-4-ylboronic acid hydrochloride Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives
- Other Chemical Reagents Derivatization Reagents
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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